11,13-Dihydroivalin
11,13-Dihydroivalin
Brand Name:
Vulcanchem
CAS No.:
150150-61-1
VCID:
VC0186729
InChI:
InChI=1S/C15H22O3/c1-8-4-10(16)6-15(3)7-13-11(5-12(8)15)9(2)14(17)18-13/h9-13,16H,1,4-7H2,2-3H3/t9-,10-,11+,12-,13+,15+/m0/s1
SMILES:
CC1C2CC3C(=C)CC(CC3(CC2OC1=O)C)O
Molecular Formula:
C15H22O3
Molecular Weight:
250.33 g/mol
11,13-Dihydroivalin
CAS No.: 150150-61-1
Main Products
VCID: VC0186729
Molecular Formula: C15H22O3
Molecular Weight: 250.33 g/mol
| CAS No. | 150150-61-1 |
|---|---|
| Product Name | 11,13-Dihydroivalin |
| Molecular Formula | C15H22O3 |
| Molecular Weight | 250.33 g/mol |
| IUPAC Name | (3S,3aR,4aS,7S,8aR,9aR)-7-hydroxy-3,8a-dimethyl-5-methylidene-3a,4,4a,6,7,8,9,9a-octahydro-3H-benzo[f][1]benzofuran-2-one |
| Standard InChI | InChI=1S/C15H22O3/c1-8-4-10(16)6-15(3)7-13-11(5-12(8)15)9(2)14(17)18-13/h9-13,16H,1,4-7H2,2-3H3/t9-,10-,11+,12-,13+,15+/m0/s1 |
| Standard InChIKey | FPEGOJNBPHXMRU-GGZSWOCBSA-N |
| Isomeric SMILES | C[C@H]1[C@H]2C[C@H]3C(=C)C[C@@H](C[C@@]3(C[C@H]2OC1=O)C)O |
| SMILES | CC1C2CC3C(=C)CC(CC3(CC2OC1=O)C)O |
| Canonical SMILES | CC1C2CC3C(=C)CC(CC3(CC2OC1=O)C)O |
| Appearance | Powder |
| PubChem Compound | 13944074 |
| Last Modified | Nov 11 2021 |
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